Cas no 84602-27-7 (Cyclopentanone,3-acetyl-)

Cyclopentanone, 3-acetyl-, is a cyclic ketone derivative characterized by its acetyl-substituted cyclopentanone structure. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive carbonyl and acetyl groups enable efficient functionalization, making it useful for constructing complex molecular frameworks. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its well-defined structure and purity are critical for reproducibility in synthetic applications. Cyclopentanone, 3-acetyl-, is often employed in reactions such as condensation, alkylation, and cyclization, underscoring its utility in fine chemical manufacturing.
Cyclopentanone,3-acetyl- structure
Cyclopentanone,3-acetyl- structure
Product Name:Cyclopentanone,3-acetyl-
CAS No:84602-27-7
MF:C7H10O2
MW:126.153102397919
CID:707386
Update Time:2025-05-23

Cyclopentanone,3-acetyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone,3-acetyl-
    • Cyclopentanone, 3-acetyl- (6CI,9CI)
    • 3-Acetylcyclopentanone (ACI)
    • 3-Acetylcyclopentan-1-one
    • Inchi: 1S/C7H10O2/c1-5(8)6-2-3-7(9)4-6/h6H,2-4H2,1H3
    • InChI Key: HNZOFYATNXBFFG-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(C)=O)CC1

Cyclopentanone,3-acetyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
XD0058-5g
3-acetylcyclopentan-1-one
84602-27-7 95%
5g
$2285 2023-09-07

Cyclopentanone,3-acetyl- Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: 2,2,2-Trifluoroethanol ;  52 h, rt
Reference
Substituent effect on the photochemistry of 4,4-dialkoxylated- and 4-hydroxylated cyclohexenones
Chen, Yu-Jen; Wang, Hui-Ling; Villarante, Nelson R.; Chuang, Gary Jing; Liao, Chun-Chen, Tetrahedron, 2013, 69(46), 9591-9599

Production Method 2

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ;  10 min, rt; 5 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  overnight, rt
Reference
Synthesis of Diketones, Ketoesters, and Tetraketones by Electrochemical Oxidative Decarboxylation of Malonic Acid Derivatives: Application to the Synthesis of cis-Jasmone
Ma, Xiaofeng ; Dewez, Damien F.; Du, Le; Luo, Xiya; Marko, Istvan E.; et al, Journal of Organic Chemistry, 2018, 83(19), 12044-12055

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfuric acid magnesium salt (1:1) ,  Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Methanol
Reference
Clemmensen reduction. XI. Fragmentation reactions of some 3-acetylcycloalkanones
Bailey, Karen E.; Davis, Brian R., Australian Journal of Chemistry, 1995, 48(11), 1827-34

Production Method 4

Reaction Conditions
1.1 -
1.2 Reagents: Oxygen
Reference
Lithium and Tetramethylammonium Pentacarbonyl(1-oxidoethylidene)chromate(0) ↔ Acetylpentacarbonylchromate(0) as Acetyl Anion Equivalents for Conjugate Addition Reactions with Electron Deficient Alkenes
Soderberg, Bjorn C.; York, Danny C.; Hoye, Thomas R.; Rehberg, Gretchen M.; Suriano, Joseph A., Organometallics, 1994, 13(11), 4501-9

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane ,  Water
Reference
Oxidative conversion of aliphatic nitro compounds to carbonyls using sodium chlorite
Ballini, Roberto; Petrini, Marino, Tetrahedron Letters, 1989, 30(39), 5329-32

Production Method 6

Reaction Conditions
1.1 Catalysts: Alumina
1.2 Reagents: Potassium carbonate ,  Hydrogen peroxide Solvents: Methanol ,  Water
Reference
Utilization of basic alumina in a one-pot synthesis of 1,4-diketones, 1,4,7-triketones, and dihydrojasmone by conjugate addition of nitroalkanes to enones
Ballini, Roberto; Petrini, Marino; Marcantoni, Enrico; Rosini, Goffredo, Synthesis, 1988, (3), 231-3

Production Method 7

Reaction Conditions
1.1 Catalysts: Sodium(1+), bis(N,N-dimethylformamide-κO)(6,7,9,10,17,18,20,21-octahydrodibenzo[… Solvents: Acetonitrile ;  48 h, 25 °C
1.2 Reagents: Acetone ,  Hydrochloric acid Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  25 °C; 1 h, 85 °C
Reference
Decatungstate Catalyzed Photochemical Acetylation of C(sp3)-H Bonds
Liu, Qinglong; Ding, Yuzhen; Gao, Yuxi; Yang, Yunhong; Gao, Lijuan; et al, Organic Letters, 2022, 24(43), 7983-7987

Production Method 8

Reaction Conditions
1.1 Catalysts: Tetrabutylammonium cyanide Solvents: Tetrahydrofuran
Reference
Acylsilane-mediated nucleophilic acylation of α,β-unsaturated carbonyl derivatives
Degl'Innocenti, Alessandro; Ricci, Alfredo; Mordini, Alessandro; Reginato, Gianna; Colotta, Vittoria, Gazzetta Chimica Italiana, 1987, 117(11), 645-8

Production Method 9

Reaction Conditions
Reference
Synthesis by oxidation of heterosubstituted alkanes
von Angerer, S., Science of Synthesis, 2005, 26, 39-126

Cyclopentanone,3-acetyl- Raw materials

Cyclopentanone,3-acetyl- Preparation Products

Additional information on Cyclopentanone,3-acetyl-

Cyclopentanone, 3-Acetyl- (CAS No: 84602-27-7)

Cyclopentanone, 3-Acetyl-, also known by its CAS registry number 84602-27-7, is a cyclic ketone derivative with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by a five-membered cyclopentane ring with a ketone group at the 1-position and an acetyl substituent at the 3-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in various applications.

Recent advancements in synthetic chemistry have highlighted the importance of Cyclopentanone, 3-Acetyl- as a versatile building block for constructing complex molecular architectures. Researchers have explored its role in the synthesis of bioactive molecules, where its rigid cyclic structure and reactive ketone group facilitate the formation of intricate stereochemical frameworks. For instance, studies published in leading journals such as *Journal of Organic Chemistry* and *Angewandte Chemie* have demonstrated its utility in the construction of polycyclic compounds with potential pharmacological applications.

The synthesis of Cyclopentanone, 3-Acetyl- has been optimized through various methodologies, including oxidative cyclization and enolate-mediated additions. These methods not only enhance the efficiency of production but also open avenues for large-scale manufacturing, which is crucial for industrial applications. Furthermore, the compound's stability under diverse reaction conditions makes it an ideal precursor for functional materials such as polymers and organocatalysts.

In terms of physical properties, Cyclopentanone, 3-Acetyl- exhibits a melting point of approximately 50°C and a boiling point around 150°C, making it suitable for thermal processing techniques. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its use in solution-based reactions. The compound's spectral data, including UV-Vis and NMR spectra, have been well-documented, aiding in its identification and characterization in various analytical workflows.

Recent studies have also explored the environmental impact of Cyclopentanone, 3-Acetyl-, particularly its biodegradation pathways and toxicity profiles. Research conducted by environmental chemists has shown that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic ecosystems. This information is critical for assessing its ecological safety and guiding sustainable practices in its production and application.

From an industrial perspective, Cyclopentanone, 3-Acetyl- finds applications in the pharmaceutical industry as an intermediate for drug synthesis. Its ability to participate in enantioselective reactions has made it a valuable tool for producing chiral compounds with high enantiomeric excess (ee). Additionally, it serves as a key component in the development of advanced materials such as optoelectronic devices and sensors due to its unique electronic properties.

In conclusion, Cyclopentanone, 3-Acetyl- (CAS No: 84602-27-7) stands out as a multifaceted compound with significant potential across various scientific domains. Its chemical versatility, combined with recent research breakthroughs, positions it as a cornerstone for future innovations in organic synthesis and materials science.

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